7-Bromoindoline hydrochloride
Overview
Description
7-Bromoindoline hydrochloride is a chemical compound with the molecular formula C8H9BrClN . It is used in laboratory chemicals .
Molecular Structure Analysis
The molecular structure of 7-Bromoindoline hydrochloride consists of a benzene ring fused with a five-membered nitrogenous ring to form a two-ring heterocyclic ring . The molecular weight is 234.521 Da .Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis of o-Chloro Hydroxy Derivatives : 7-Bromoindoline hydrochloride serves as a precursor for synthesizing chloro compounds, particularly in π-deficient series like pyridine and quinoline (Mongin et al., 1996).
- Anionic Polymerization : It has been utilized to convert N-Benzyl 5-, 6-, and 7-bromoindolines into organosodium derivatives, leading to indoline derivatives attached to polyethylene oxide (Weiner & Zilkha, 1977).
- Photochromic Compound Synthesis : Used in the formation of photochromic 6′-halo-substituted spiro[indoline-2,2′-2H-pyrano[3,2-h]quinolines], which show promise in thermal and photo-induced isomerization studies (Voloshin et al., 2008).
- Creation of Novel Cyclic Indole-tetramers : 7-Bromoindoline hydrochloride plays a key role in the synthesis of new symmetric isomers of cyclic indole-tetramers, essential for Suzuki-Miyaura coupling reactions (Hiyoshi et al., 2006).
Biological Research and Drug Development
- Exploration in Anticonvulsant Activity : It has been investigated for its anticonvulsant properties, particularly in the synthesis of dihydrochlorides of indoline-spiro-β-carboline derivatives (Pogosyan et al., 2007).
- Acetylcholinesterase Inhibitors : A series of 3-aryl-6-(bromoarylmethyl)-7H-thiazolo[3,2-b]-1, 2, 4-triazin-7-one derivatives, which are potential acetylcholinesterase inhibitors, have been synthesized, using bromination techniques involving 7-bromoindoline hydrochloride (Xu et al., 2012).
Material Science and Advanced Applications
- Photochemical Studies : It has been instrumental in studies concerning photochemical properties of caged biomolecules, especially for two-photon excitation applications (Zhu et al., 2006).
Future Directions
properties
IUPAC Name |
7-bromo-2,3-dihydro-1H-indole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN.ClH/c9-7-3-1-2-6-4-5-10-8(6)7;/h1-3,10H,4-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZMOLFKIRRCNPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C1C=CC=C2Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60696302 |
Source
|
| Record name | 7-Bromo-2,3-dihydro-1H-indole--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60696302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1187931-96-9 |
Source
|
| Record name | 7-Bromo-2,3-dihydro-1H-indole--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60696302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-bromo-2,3-dihydro-1H-indole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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